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Compound of Interest

Compound Name: JBJ-07-149
Cat. No.: B15613221
Get Quote
\ J

For Research Use Only. Not for use in humans or animals.

This document provides critical safety and logistical guidance for the handling and disposal of
JBJ-07-149, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR), specifically
targeting the L858R/T790M mutant.[1][2][3] Given the absence of a specific Safety Data Sheet
(SDS) in publicly available resources, the following procedures are based on established best
practices for the management of hazardous chemical waste and potent small molecule kinase
inhibitors in a laboratory setting.[4][5][6] Researchers must always consult and adhere to their
institution's Environmental Health and Safety (EHS) guidelines and local regulations.[7][8]

Quantitative Data Summary

The following table summarizes the available quantitative data for JBJ-07-149.
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Property Value Source(s)
Molecular Formula C2sH26N602S [3]
Molecular Weight 510.61 g/mol [3]

ICso (EGFR L858R/T790M) 1.1nM [1][21[3]
ICso (Ba/F3 cell proliferation) 4.9 uM (without Cetuximab) [11121[3]
ICso (Ba/F3 cell proliferation) 0.148 uM (with Cetuximab) [1][2]13]

Proper Disposal Procedures for JBJ-07-149

As a potent kinase inhibitor, all waste materials contaminated with JIBJ-07-149 must be treated
as hazardous chemical waste.[4][5][6] Adherence to strict disposal protocols is essential to
ensure personnel safety and environmental protection.

Step-by-Step Disposal Protocol

» Waste Segregation:

o Solid Waste: All materials that have come into direct contact with JBJ-07-149, including
personal protective equipment (gloves, disposable lab coats), pipette tips, vials, and
contaminated bench paper, must be collected as solid hazardous waste.[4][6][9]

o Liquid Waste: Unused solutions containing JBJ-07-149, including stock solutions (e.g., in
DMSO) and experimental media, must be collected as liquid hazardous waste.[4][6][9] Do
not pour any solution containing JBJ-07-149 down the drain.[9]

o Sharps Waste: Needles, syringes, or other contaminated sharps should be disposed of in
a designated, puncture-resistant sharps container labeled as hazardous waste.[5]

o Container Management:

o Use chemically compatible, leak-proof containers with secure screw-top caps for both
solid and liquid waste.
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o Containers must be clearly labeled with "Hazardous Waste," the full chemical name "JBJ-
07-149," and any other constituents (e.g., DMSO).[5]

o Keep waste containers closed at all times, except when adding waste.[10]

e Storage:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.[11][10]

o Ensure secondary containment is in place to prevent the spread of material in case of a
leak.[7]

» Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.[6]

o Do not attempt to dispose of this waste through standard trash or municipal services.[6]

Disposal Workflow
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Caption: Workflow for the proper disposal of JBJ-07-149 waste.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15613221/docs?utm_src=pdf-body-img#essential-safety-and-disposal-procedures-for-jbj-07-149
https://www.benchchem.com/product/b15613221/docs?utm_src=pdf-body#essential-safety-and-disposal-procedures-for-jbj-07-149
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocols
Cell Proliferation Assay (MTT-Based)

This protocol is a general guideline for assessing the effect of JIBJ-07-149 on the proliferation
of cancer cell lines (e.g., Ba/F3 expressing EGFR L858R/T790M).

e Cell Plating:
o Harvest and count cells.

o Seed cells in a 96-well plate at a density of 1,000 to 100,000 cells per well in 100 pL of
appropriate culture medium.[12]

o Incubate the plate for 6 to 24 hours to allow cells to attach and recover.
e Compound Treatment:
o Prepare serial dilutions of JBJ-07-149 in culture medium.

o Add the desired concentrations of JBJ-07-149 to the appropriate wells. Include vehicle
control (e.g., DMSO) wells.

o Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).
e MTT Assay:
o Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well.
o Incubate the plate for 2 to 4 hours at 37°C, or until a purple precipitate is visible.

o Add 100 pL of detergent reagent (e.g., SDS-HCI solution) to each well to solubilize the
formazan crystals.[12]

o Incubate at room temperature in the dark for at least 2 hours.
o Data Acquisition:

o Measure the absorbance of each well at 570 nm using a microplate reader.[12]
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o Calculate the percentage of cell viability relative to the vehicle control and determine the
ICso value.

Signaling Pathway Visualization

JBJ-07-149 is an allosteric inhibitor of mutant EGFR.[13] Upon activation by ligands like EGF,
EGFR dimerizes and autophosphorylates, initiating downstream signaling cascades such as
the PI3K/Akt/mTOR and Ras/Raf/MAPK pathways, which drive cell proliferation and survival.
[14][15][16] IBJ-07-149 inhibits this process, thereby blocking these pro-survival signals.
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Caption: Simplified EGFR signaling pathway and the inhibitory action of JBJ-07-149.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]

. medchemexpress.com [medchemexpress.com]
. JBJ-07-149 | CymitQuimica [cymitquimica.com]
. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

. danielshealth.com [danielshealth.com]

°
o8] ~ (o)) ()] EEN w N -

. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

¢ 9. benchchem.com [benchchem.com]
¢ 10. odu.edu [odu.edu]

¢ 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 12. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK
[thermofisher.com]

¢ 13. Mutant-Selective Allosteric EGFR Degraders are Effective Against a Broad Range of
Drug-Resistant Mutations - PMC [pmc.ncbi.nlm.nih.gov]

e 14. researchgate.net [researchgate.net]
e 15. creative-diagnostics.com [creative-diagnostics.com]
e 16. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]

¢ To cite this document: BenchChem. [Essential Safety and Disposal Procedures for JBJ-07-
149]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613221/docs#essential-safety-and-disposal-
procedures-for-jbj-07-149]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15613221?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Simplified-schematic-diagram-of-the-EGFR-signaling-pathway-depicting-the-normal_fig4_363194239
https://www.medchemexpress.com/jbj-07-149.html
https://cymitquimica.com/products/TM-T203265/2140807-58-3/jbj-07-149/
https://www.benchchem.com/pdf/Essential_Safety_Protocol_Proper_Disposal_of_Egfr_IN_84_and_Other_Small_Molecule_Kinase_Inhibitors.pdf
https://www.benchchem.com/pdf/Safeguarding_the_Laboratory_Proper_Disposal_Procedures_for_PI3K_A_Inhibitor_5.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_EGFR_IN_112.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/vybrant-mtt-cell-proliferation-assay-protocol.html
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/vybrant-mtt-cell-proliferation-assay-protocol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7686272/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7686272/
https://www.researchgate.net/figure/Simplified-EGFR-signaling-pathway-Ligands-are-EGF-TGF-b-ER-and-AR-The-two-main_fig1_49711601
https://www.creative-diagnostics.com/egf-egfr-signaling-pathway.htm
https://en.wikipedia.org/wiki/Epidermal_growth_factor_receptor
https://www.benchchem.com/product/b15613221/docs#essential-safety-and-disposal-procedures-for-jbj-07-149
https://www.benchchem.com/product/b15613221/docs#essential-safety-and-disposal-procedures-for-jbj-07-149
https://www.benchchem.com/product/b15613221/docs#essential-safety-and-disposal-procedures-for-jbj-07-149
https://www.benchchem.com/product/b15613221/docs#essential-safety-and-disposal-procedures-for-jbj-07-149
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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